Cas no 64171-53-5 (Pyrimidine,2-methyl-5-propyl-)

• Product Name: Pyrimidine,2-methyl-5-propyl-
• CAS No: 64171-53-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 500043
• PubChem ID: 12356148
• Update Time: 2025-04-19

Pyrimidine,2-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-methyl-5-propyl-
• Pyrimidine, 2-methyl-5-propyl- (9CI)
• SCHEMBL423180
• 2-Methyl-5-propylpyrimidine
• 64171-53-5

• Inchi： 1S/C8H12N2/c1-3-4-8-5-9-7(2)10-6-8/h5-6H,3-4H2,1-2H3
• InChI Key： IWPJLTLNQASVKH-UHFFFAOYSA-N
• SMILES： N1C(C)=NC=C(C=1)CCC

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78